Cas no 66999-61-9 (3-tert-butyl-5-chloro-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 3-tert-butyl-5-chloro-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 66999-61-9
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 965137
• PubChem ID: 324436
• Update Time: 2025-06-26

3-tert-butyl-5-chloro-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-5-chloro-[1,2,4]triazolo[4,3-a]pyridine
• 3-(tert-butyl)-5-chloro[1,2,4]triazolo[4,3-a]pyridine
• 3-tert-Butyl-5-chloro-s-triazolo< 4,3-a> pyridin
• AC1L8AF5
• AC1Q1MDR
• HMS2666M18
• NSC289804
• DTXSID80314915
• CHEMBL1457105
• NSC-289804
• NSC 289804
• 6R-0010
• SCHEMBL15907075
• MLS000706966
• 66999-61-9
• SMR000335803
• 3-(tert-Butyl)-5-chloro-[1,2,4]triazolo[4,3-a]pyridine
• AKOS005098903

• Inchi： 1S/C10H12ClN3/c1-10(2,3)9-13-12-8-6-4-5-7(11)14(8)9/h4-6H,1-3H3
• InChI Key： SZHNMGFPWQGAJO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NN=C(C(C)(C)C)N21

Computed Properties

• Exact Mass: 209.07216
• Monoisotopic Mass: 209.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19
• LogP: 2.68020

Additional information on 3-tert-butyl-5-chloro-[1,2,4]triazolo[4,3-a]pyridine

3-Tert-Butyl-5-Chloro-[1,2,4]Triazolo[4,3-A]Pyridine: A Comprehensive Overview

3-Tert-butyl-5-chloro-[1,2,4]triazolo[4,3-a]pyridine, identified by the CAS registry number 66999-61-9, is a heterocyclic compound with a unique structural arrangement that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their versatile applications in drug design, agrochemicals, and advanced materials. The molecule features a fused triazole and pyridine ring system, with substituents at the 3 and 5 positions that impart specific chemical and physical properties.

The synthesis of 3-tert-butyl-5-chloro-[1,2,4]triazolo[4,3-a]pyridine typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound using techniques such as cyclization reactions and nucleophilic substitutions. Researchers have explored various precursor molecules to optimize the yield and purity of the final product. For instance, studies have demonstrated that the use of microwave-assisted synthesis can significantly reduce reaction times while maintaining high product quality.

The structural uniqueness of this compound lies in its fused ring system. The triazole ring contributes to the molecule's aromaticity and stability, while the pyridine ring introduces electron-withdrawing effects due to its nitrogen atom. The tert-butyl group at the 3 position acts as a bulky substituent, which can influence the molecule's solubility and steric interactions. Conversely, the chlorine atom at the 5 position introduces electron-withdrawing effects that can modulate electronic properties such as ionization potential and electron affinity.

Recent studies have highlighted the potential of 3-tert-butyl-5-chloro-[1,2,4]triazolo[4,3-a]pyridine in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored in preclinical models. For example, researchers have reported that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its role as a building block for more complex molecular architectures has been investigated in combinatorial chemistry approaches.

In terms of applications beyond drug discovery, this compound has shown promise in materials science. Its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic cells to enhance their performance. The molecule's ability to act as an electron transport layer or hole-blocking layer has been particularly advantageous in these applications.

The environmental impact of 3-tert-butyl-5-chloro-[1,2,4]triazolo[4,3-a]pyridine is another area of active research. Studies have assessed its biodegradability under various conditions and its potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate persistence in certain environments, it does not pose significant acute toxicity risks at concentrations relevant to typical industrial applications.

In conclusion, 3-tert-butyl-5-chloro-[1,2,4]triazolo[4,3-a]pyridine, with its unique structural features and diverse functional groups (e.g., tert-butyl and chlorine substituents), continues to be a focal point for scientific exploration across multiple disciplines. Its versatility as both a standalone molecule and a building block for more complex structures underscores its importance in contemporary chemical research.